Dezocine
Dezocine
Dezocine is (7S,8S)-7-Amino-8-methyl-5,6,7,8-tetrahydronaphthalen-2-ol in which the hydrogen at position 8 and one of the hydrogens at position 6 are substituted by each end of a tetramethylene bridge. A synthetic opioid analgesic, it has mixed opiod agonist and antagonist properties. Although it is used for pain management, it can produce opioid withdrawal syndrome in patients already dependent on other opioids, and its clinical application is limited by side effects such as dizziness. It has a role as an opioid analgesic. It is a member of phenols and a primary amino compound.
Dezocine, also known as dezocinum or dalgan, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Dezocine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dezocine has been detected in multiple biofluids, such as urine and blood. Within the cell, dezocine is primarily located in the membrane (predicted from logP). In humans, dezocine is involved in the dezocine action pathway.
Dezocine is a partial opiate drug and is used for pain management. Dezocine is a very effective alternative to fentanyl when administered during outpatient laparoscopy, although is associated with an increased incidence of postoperative nausea.
Dezocine, also known as dezocinum or dalgan, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Dezocine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dezocine has been detected in multiple biofluids, such as urine and blood. Within the cell, dezocine is primarily located in the membrane (predicted from logP). In humans, dezocine is involved in the dezocine action pathway.
Dezocine is a partial opiate drug and is used for pain management. Dezocine is a very effective alternative to fentanyl when administered during outpatient laparoscopy, although is associated with an increased incidence of postoperative nausea.
Brand Name:
Vulcanchem
CAS No.:
53648-55-8
VCID:
VC0144180
InChI:
InChI=1S/C16H23NO/c1-16-8-4-2-3-5-12(15(16)17)9-11-6-7-13(18)10-14(11)16/h6-7,10,12,15,18H,2-5,8-9,17H2,1H3/t12-,15-,16+/m0/s1
SMILES:
CC12CCCCCC(C1N)CC3=C2C=C(C=C3)O
Molecular Formula:
C₁₆H₂₃NO
Molecular Weight:
245.36 g/mol
Dezocine
CAS No.: 53648-55-8
Reference Standards
VCID: VC0144180
Molecular Formula: C₁₆H₂₃NO
Molecular Weight: 245.36 g/mol
| CAS No. | 53648-55-8 |
|---|---|
| Product Name | Dezocine |
| Molecular Formula | C₁₆H₂₃NO |
| Molecular Weight | 245.36 g/mol |
| IUPAC Name | (1R,9S,15S)-15-amino-1-methyltricyclo[7.5.1.02,7]pentadeca-2(7),3,5-trien-4-ol |
| Standard InChI | InChI=1S/C16H23NO/c1-16-8-4-2-3-5-12(15(16)17)9-11-6-7-13(18)10-14(11)16/h6-7,10,12,15,18H,2-5,8-9,17H2,1H3/t12-,15-,16+/m0/s1 |
| Standard InChIKey | VTMVHDZWSFQSQP-VBNZEHGJSA-N |
| Isomeric SMILES | C[C@]12CCCCC[C@H]([C@@H]1N)CC3=C2C=C(C=C3)O |
| SMILES | CC12CCCCCC(C1N)CC3=C2C=C(C=C3)O |
| Canonical SMILES | CC12CCCCCC(C1N)CC3=C2C=C(C=C3)O |
| Appearance | Solid powder |
| Physical Description | Solid |
| Description | Dezocine is (7S,8S)-7-Amino-8-methyl-5,6,7,8-tetrahydronaphthalen-2-ol in which the hydrogen at position 8 and one of the hydrogens at position 6 are substituted by each end of a tetramethylene bridge. A synthetic opioid analgesic, it has mixed opiod agonist and antagonist properties. Although it is used for pain management, it can produce opioid withdrawal syndrome in patients already dependent on other opioids, and its clinical application is limited by side effects such as dizziness. It has a role as an opioid analgesic. It is a member of phenols and a primary amino compound. Dezocine, also known as dezocinum or dalgan, belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. Dezocine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dezocine has been detected in multiple biofluids, such as urine and blood. Within the cell, dezocine is primarily located in the membrane (predicted from logP). In humans, dezocine is involved in the dezocine action pathway. Dezocine is a partial opiate drug and is used for pain management. Dezocine is a very effective alternative to fentanyl when administered during outpatient laparoscopy, although is associated with an increased incidence of postoperative nausea. |
| Solubility | 1.40e-02 g/L |
| Synonyms | (-5alpha, 11alpha,13s)-13-amino-5,6,7,8,9,10,11,12-octahydro-5-methyl-5,11-methanobenzocyclodecen-3-ol 13-amino-5,6,7,8,9,10,11,12-octahydro-5-methyl-5,11-methanobenzocyclodecenol 5,11-methanobenzocyclodecen-3-ol, 13-amino-5,6,7,8,9,10,11,12-octahydro-5-methyl-, (5alpha,11alpha,13s*) dezocine dezocine hydrobromide, (5alpha,11alpha,13*)-isomer dezocine hydrobromide, (5alpha,11alpha,13S*)-isomer dezocine hydrobromide, (5R-(5alpha,11alpha,13S*))-isomer dezocine hydrobromide, (5S-(5alpha,11alpha,13*))-isomer dezocine, (5alpha,11alpha,13S*)-isomer Wy-16,225 |
| PubChem Compound | 3033053 |
| Last Modified | Nov 11 2021 |
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